Cas no 1805941-21-2 (Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate)
Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate
-
- Inchi: 1S/C10H9F3INO3/c1-3-17-9(16)6-4-15-5(2)7(14)8(6)18-10(11,12)13/h4H,3H2,1-2H3
- InChI Key: MSUNWOIHCWRFBZ-UHFFFAOYSA-N
- SMILES: IC1C(C)=NC=C(C(=O)OCC)C=1OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 301
- XLogP3: 3.3
- Topological Polar Surface Area: 48.4
Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029094108-1g |
Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate |
1805941-21-2 | 97% | 1g |
$1,579.40 | 2022-04-01 |
Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate
Research Brief on Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1805941-21-2)
Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1805941-21-2) is a specialized pyridine derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. Recent studies have highlighted its potential applications in medicinal chemistry, including its role as a precursor for kinase inhibitors and other small-molecule drugs targeting various diseases.
The structural uniqueness of Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate lies in its trifluoromethoxy group, which enhances the lipophilicity and metabolic stability of derived compounds. This feature is particularly valuable in drug design, where optimizing pharmacokinetic properties is critical. Recent publications have explored its use in the synthesis of compounds with potential anti-inflammatory, antiviral, and anticancer activities. For instance, a 2023 study demonstrated its utility in constructing pyridine-based scaffolds that inhibit key enzymes involved in inflammatory pathways.
In terms of synthetic methodology, recent advancements have focused on optimizing the preparation of Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate to improve yield and purity. One notable approach involves palladium-catalyzed cross-coupling reactions, which enable efficient functionalization of the pyridine core. Researchers have also investigated its reactivity in nucleophilic substitution reactions, leveraging the iodo substituent for further derivatization. These developments underscore the compound's versatility as a building block in organic synthesis.
Pharmacological studies have begun to explore the bioactivity of derivatives derived from Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate. Preliminary in vitro assays indicate that certain analogs exhibit promising inhibitory effects on specific protein kinases implicated in cancer progression. For example, a derivative bearing an additional aminoalkyl side chain showed nanomolar activity against a panel of cancer cell lines, as reported in a 2024 study. These findings suggest that further optimization of this scaffold could yield clinically relevant candidates.
Despite these promising developments, challenges remain in the broader application of Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate. Issues such as scalability of synthesis, cost-effectiveness of starting materials, and the need for more comprehensive in vivo studies are areas of active investigation. Future research directions may include exploring its use in fragment-based drug discovery or as a component of PROTACs (proteolysis-targeting chimeras) for targeted protein degradation.
In conclusion, Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate represents a valuable chemical entity in modern drug discovery. Its unique structural features and demonstrated utility in medicinal chemistry make it a compound of significant interest for researchers developing next-generation therapeutics. As synthetic methodologies advance and biological evaluations expand, this compound is poised to play an increasingly important role in addressing unmet medical needs.
1805941-21-2 (Ethyl 3-iodo-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)